Cas no 2168974-12-5 (Tert-butyl 3-cyano-3-cyclopropylpyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-cyano-3-cyclopropylpyrrolidine-1-carboxylate
• CAS No: 2168974-12-5
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 5559333
• PubChem ID: 165996763
• Update Time: 2025-11-01

Tert-butyl 3-cyano-3-cyclopropylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-cyano-3-cyclopropylpyrrolidine-1-carboxylate
• EN300-1196156
• 2168974-12-5
• Tert-butyl 3-cyano-3-cyclopropylpyrrolidine-1-carboxylate

• Inchi： 1S/C13H20N2O2/c1-12(2,3)17-11(16)15-7-6-13(8-14,9-15)10-4-5-10/h10H,4-7,9H2,1-3H3
• InChI Key： MRKJAKXVJZVQOO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C#N)(C1)C1CC1)=O

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53.3Ų

Additional information on Tert-butyl 3-cyano-3-cyclopropylpyrrolidine-1-carboxylate

Comprehensive Overview of Tert-butyl 3-cyano-3-cyclopropylpyrrolidine-1-carboxylate (CAS No. 2168974-12-5)

Tert-butyl 3-cyano-3-cyclopropylpyrrolidine-1-carboxylate (CAS No. 2168974-12-5) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of pyrrolidine derivatives, which are known for their versatility in drug discovery and medicinal chemistry. The presence of both cyano and cyclopropyl functional groups enhances its reactivity, making it a valuable intermediate for constructing complex molecular architectures. Researchers and chemists frequently explore its applications in the development of bioactive molecules, particularly in the fields of central nervous system (CNS) therapeutics and enzyme inhibitors.

The structural uniqueness of Tert-butyl 3-cyano-3-cyclopropylpyrrolidine-1-carboxylate lies in its sterically hindered tert-butyl ester and the electron-withdrawing cyano group, which influence its stability and reactivity. These features are critical for stereoselective synthesis, a topic of high interest in modern organic chemistry. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such intermediates, as they serve as building blocks for high-throughput screening and fragment-based drug design. Users searching for "pyrrolidine derivatives in drug development" or "synthesis of cyano-substituted heterocycles" will find this compound highly relevant.

From a synthetic perspective, Tert-butyl 3-cyano-3-cyclopropylpyrrolidine-1-carboxylate is often employed in multistep organic transformations, including N-Boc deprotection and nucleophilic substitution reactions. Its compatibility with transition metal-catalyzed cross-coupling reactions makes it a preferred choice for constructing C-C bonds in complex molecules. Additionally, the cyclopropyl ring introduces conformational rigidity, a property sought after in the design of kinase inhibitors and GPCR modulators. These attributes align with current industry demands for targeted therapies and precision medicine, topics frequently searched in academic and industrial circles.

In the context of green chemistry and sustainable synthesis, researchers are increasingly investigating eco-friendly routes to produce Tert-butyl 3-cyano-3-cyclopropylpyrrolidine-1-carboxylate. Questions like "how to reduce waste in heterocycle synthesis" or "catalytic methods for cyano group incorporation" reflect growing user interest. The compound’s potential for scalable manufacturing and compatibility with flow chemistry techniques further underscores its relevance in contemporary chemical research.

Analytical characterization of Tert-butyl 3-cyano-3-cyclopropylpyrrolidine-1-carboxylate typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure purity and structural integrity, which are paramount for pharmaceutical intermediates. The compound’s CAS No. 2168974-12-5 serves as a unique identifier in global chemical databases, facilitating seamless procurement and regulatory compliance. For those exploring "quality control in API synthesis" or "spectroscopic analysis of pyrrolidines," this compound offers a practical case study.

In summary, Tert-butyl 3-cyano-3-cyclopropylpyrrolidine-1-carboxylate (CAS No. 2168974-12-5) represents a cornerstone in modern synthetic and medicinal chemistry. Its multifaceted applications, from drug discovery to methodology development, cater to diverse scientific inquiries. By addressing trending topics like AI in chemistry, sustainable synthesis, and structural analysis, this overview bridges the gap between academic research and industrial innovation.